Cas no 111124-89-1 (4H-Cyclopenta[b]thiophene-6-carboxamide,5,6-dihydro-2-methyl-4-oxo-)

• Product Name: 4H-Cyclopenta[b]thiophene-6-carboxamide,5,6-dihydro-2-methyl-4-oxo-
• CAS No: 111124-89-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 129122
• Update Time: 2024-01-24

4H-Cyclopenta[b]thiophene-6-carboxamide,5,6-dihydro-2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-6-carboxamide,5,6-dihydro-2-methyl-4-oxo-
• 2-methyl-4-oxo-5,6-dihydrocyclopenta[b]thiophene-6-carboxamide
• 4H-Cyclopenta[b]thiophene-6-carboxamide, 5,6-dihydro-2-methyl-4-oxo-

• Inchi： 1S/C9H9NO2S/c1-4-2-5-7(11)3-6(9(10)12)8(5)13-4/h2,6H,3H2,1H3,(H2,10,12)
• InChI Key： IOSHUYWLTYXANJ-UHFFFAOYSA-N
• SMILES： C12C(C(N)=O)CC(=O)C=1C=C(C)S2

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4A^2

Experimental Properties

• PSA: 60.16